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Compound of Interest

Compound Name: Direct blue 218

Cat. No.: B1143841 Get Quote

This guide provides a comprehensive overview of the safety data for C.I. Direct Blue 218 (CAS

No. 28407-37-6), a bis-azo copper complex dye. The information is intended for researchers,

scientists, and professionals in drug development who may handle this substance.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data available for Direct Blue 218,

compiled from various safety and toxicology databases.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₃₂H₁₆Cu₂N₆Na₄O₁₆S₄ [1]

Molecular Weight 1087.8 g/mol [2][3]

Physical Description
Deep purple to dark blue

amorphous powder
[2][4]

Solubility
10 to 50 mg/mL in water at

63°F (17.2°C)
[3][4]

Table 2: Toxicological Data
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Parameter Value Species Route Source

Carcinogenicity

Clear evidence

of carcinogenic

activity

(hepatocellular

adenomas and

carcinomas)

Male and female

B6C3F1 mice
Oral (feed) [2][5]

Carcinogenicity

Some evidence

of carcinogenic

activity

(pharyngeal

neoplasms)

Male F344/N rats Oral (feed) [2][5]

Carcinogenicity

No evidence of

carcinogenic

activity

Female F344/N

rats
Oral (feed) [2][5]

Genotoxicity

Not mutagenic in

Salmonella

typhimurium

(Ames test)

Bacteria In vitro [6]

Genotoxicity

Induced a small

but significant

increase in sister

chromatid

exchanges

Chinese hamster

ovary cells

In vitro (without

S9 activation)
[6][7]

No Significant

Risk Level

(NSRL)

50 µ g/day Human - [6]

Experimental Protocols
Detailed experimental protocols for the toxicological studies are available in the referenced

National Toxicology Program (NTP) technical reports. The following summarizes the general

methodology for the 2-year feed studies.
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Carcinogenicity Bioassay in Rats and Mice (NTP Protocol Summary):

Test Substance: C.I. Direct Blue 218 (technical grade)

Species: Male and female F344/N rats and B6C3F1 mice.

Administration Route: In feed.

Dosage Levels:

Rats: 0, 1,000, 3,000, or 10,000 ppm.

Mice: 0, 1,000, 3,000, or 10,000 ppm.

Duration: 103 weeks.

Observations: Animals were observed for signs of toxicity and mortality. At the end of the

study, a complete necropsy was performed, and tissues were examined histopathologically

for neoplasms.

Hazard Identification and Safety Precautions
Direct Blue 218 is classified as a hazardous substance. The primary health concerns are its

carcinogenicity and potential for skin sensitization.[2][4] It is reasonably anticipated to be a

human carcinogen.[8] As an azo dye, it may be explosive when suspended in air at specific

concentrations.[2][3]

GHS Hazard Information:

Hazard Class: Carcinogenicity, Category 1A/1B.[4][7]

Hazard Statement: May cause cancer.[7]

The following diagram visualizes the key hazards associated with Direct Blue 218.

Caption: GHS Hazard Pictogram and Statement for Direct Blue 218.

Emergency Procedures
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Proper procedures must be followed in the event of a spill or exposure to minimize health risks.

First Aid Measures:

Ingestion: Do not induce vomiting. If the victim is conscious, give 1-2 glasses of water to

dilute the chemical and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.

Skin Contact: Wash the affected area with soap and water. This compound may cause skin

sensitization.[2][3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Spill Response:

The following workflow outlines the recommended procedure for handling a small spill of Direct
Blue 218.[3][4][5]
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Spill Occurs

Evacuate and secure the area

Wear appropriate PPE
(respirator, gloves, goggles)

Dampen the solid spill material with water

Transfer dampened material to a suitable container

Use absorbent paper dampened with water to clean residue

Seal contaminated clothing and paper in a vapor-tight plastic bag for disposal

Wash all contaminated surfaces with a soap and water solution

Area Cleaned and Safe

Click to download full resolution via product page

Caption: Workflow for Handling a Small Chemical Spill of Direct Blue 218.
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Handling and Storage
Handling: Use this chemical in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust. Wear appropriate personal protective equipment (PPE), including a

NIOSH-approved respirator, chemical-resistant gloves, and safety goggles.[3][9]

Storage: Store the material at ambient temperatures, protected from light, in a tightly sealed

container.[3]

Stability and Reactivity
Reactivity: C.I. Direct Blue 218 is a diazo compound. Azo compounds can be explosive,

particularly when suspended in air.[2][3] They can form toxic gases when mixed with acids,

aldehydes, and other reactive chemicals.[3][4]

Chemical Stability: Stable under normal temperatures and pressures.[9]

Incompatible Materials: Strong oxidizing agents.[3][9]

This technical guide is intended to provide essential safety information for Direct Blue 218.

Users should always consult the most current and complete Safety Data Sheet (SDS) from

their supplier before handling this chemical and adhere to all institutional and regulatory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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